4-Hydroxy-3-methoxy-5-methylbenzonitrile

• IUPAC Name: 4-hydroxy-3-methoxy-5-methylbenzonitrile
• InChI: InChI=1S/C9H9NO2/c1-6-3-7(5-10)4-8(12-2)9(6)11/h3-4,11H,1-2H3
• InChI Key: GDTYZCNHSKOBBE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1O)OC)C#N
• Molecular Formula: C9H9NO2
• Molecular Weight: 163.17 g/mol
• CAS No.: 173900-47-5

Description

4-Hydroxy-3-methoxy-5-methylbenzonitrile is a chemical compound with the molecular formula C9H9NO2. It has a molecular weight of 163.18. It is a solid substance and is stored at room temperature in an inert atmosphere.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H9NO2/c1-6-3-7 (5-10)4-8 (12-2)9 (6)11/h3-4,11H,1-2H3. This code provides a specific description of the molecule’s structure, including the arrangement of its atoms and bonds.

Physical and Chemical Properties Analysis

This compound is a solid substance. It has a molecular weight of 163.18 and a density of 1.2±0.1 g/cm3. The boiling point is 313.0±42.0 °C at 760 mmHg.

Scientific Research Applications

Green Corrosion Inhibitor

One notable application of derivatives closely related to 4-Hydroxy-3-methoxy-5-methylbenzonitrile is as green corrosion inhibitors for metals. Research on 2-aminobenzene-1,3-dicarbonitriles, a similar class of compounds, has shown their effectiveness in protecting mild steel against corrosion in acidic environments. These inhibitors work by adsorbing onto the metal surface, forming a protective layer that significantly reduces the rate of corrosion. This application is crucial for industries looking to protect infrastructure and machinery without resorting to environmentally harmful substances (Verma, Quraishi, & Singh, 2015).

Synthetic Intermediate

Another significant application is in the synthesis of complex organic molecules. For instance, derivatives of this compound have been used as intermediates in the synthesis of novel compounds with potential applications ranging from pharmaceuticals to materials science. An example includes the synthesis of isoquinolin-3-ol derivatives, which demonstrates the compound's role as a versatile building block in organic synthesis, enabling the creation of various chemically and biologically significant molecules (Zheng, Wang, Scola, & D'Andrea, 2009).

Antimicrobial and Antitumor Activities

Compounds structurally related to this compound have been explored for their antimicrobial and antitumor activities. Novel 4-aminoquinazoline derivatives, synthesized from related compounds, have shown promise in inhibiting cell proliferation in certain cancer cell lines, indicating potential therapeutic applications. Such research not only highlights the compound's relevance in drug discovery but also its contribution to developing new treatments for infectious diseases and cancer (Li, 2015).

Safety and Hazards

This compound is considered hazardous. It has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H302 (Harmful if swallowed), H312 (Harmful in contact with skin), H332 (Harmful if inhaled), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).

Synthesis routes and methods

Procedure details

The title compound is prepared from commercially available 2-hydroxy-3-methoxy-toluene in analogy to literature procedures (see 3-ethyl-4-hydroxy-5-methyl-benzonitrile); LC-MS: tR=0.84 min. 1H NMR (CDCl3): δ 2.27 (s, 3H), 3.93 (s, 3H), 6.24 (s, 1H), 6.97 (d, J=1.3 Hz, 1H), 7.12 (s, 1H).